![molecular formula C12H13N3O B1297992 4-[(4,6-Dimethylpyrimidin-2-yl)oxy]aniline CAS No. 55749-90-1](/img/structure/B1297992.png)
4-[(4,6-Dimethylpyrimidin-2-yl)oxy]aniline
Overview
Description
4-[(4,6-Dimethylpyrimidin-2-yl)oxy]aniline, also known as 4-DMPO, is an organic compound that belongs to the class of pyrimidine derivatives. It is a colorless solid with a molecular formula of C10H11N3O and a molecular weight of 191.21 g/mol. 4-DMPO has a variety of potential applications in scientific research, including the synthesis of other compounds, the study of biochemical and physiological effects, and the development of new drugs. In
Scientific Research Applications
Aniline Derivatives and Applications
Aniline derivatives have been extensively studied for their diverse applications across multiple scientific domains. The foundational role of aniline in dye manufacturing, rubber processing, and the pharmaceutical industry highlights the versatility of aniline-based compounds. Aniline serves as a precursor for numerous chemicals essential in various industries, emphasizing its significance in chemical syntheses and applications (Skeen, 1948).
Genotoxicity and Environmental Impact
Research on aniline and its metabolites has also addressed concerns regarding environmental impact and genotoxicity. Studies have aimed to understand the genotoxic potential of aniline derivatives, which is crucial for assessing environmental safety and regulatory compliance. Such investigations contribute to a comprehensive understanding of the environmental and health implications of chemical compounds, guiding safe and sustainable practices (Bomhard & Herbold, 2005).
Innovative Syntheses and Carbon Dioxide Utilization
The chemical fixation of CO2 with aniline derivatives represents an innovative approach to synthesizing functionalized azole compounds. This methodology not only demonstrates the reactivity and utility of aniline derivatives in organic synthesis but also aligns with environmental sustainability by utilizing CO2 as a raw material. Such research opens new avenues for developing valuable chemicals from abundant and non-toxic resources, showcasing the potential of aniline derivatives in green chemistry applications (Vessally et al., 2017).
Safety and Hazards
properties
IUPAC Name |
4-(4,6-dimethylpyrimidin-2-yl)oxyaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O/c1-8-7-9(2)15-12(14-8)16-11-5-3-10(13)4-6-11/h3-7H,13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWQPYTHNDVDCLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)OC2=CC=C(C=C2)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10354228 | |
Record name | 4-[(4,6-Dimethylpyrimidin-2-yl)oxy]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10354228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55749-90-1 | |
Record name | 4-[(4,6-Dimethylpyrimidin-2-yl)oxy]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10354228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-[(4,6-dimethylpyrimidin-2-yl)oxy]aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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